Cas no 1263378-61-5 ((4-Phenylmethoxyphenyl)-Piperidin-4-Ylmethanone)

• Product Name: (4-Phenylmethoxyphenyl)-Piperidin-4-Ylmethanone
• CAS No: 1263378-61-5
• MF: C₁₉H₂₁NO₂
• MW: 295.37554526329
• MDL: MFCD18432587
• CID: 2181825
• PubChem ID: 20613884
• Update Time: 2025-08-02

(4-Phenylmethoxyphenyl)-Piperidin-4-Ylmethanone Chemical and Physical Properties

Names and Identifiers

• (4-Benzyloxy-phenyl)-piperidin-4-yl-methanone
• (4-(Benzyloxy)phenyl)(piperidin-4-yl)methanone
• CS-0340821
• DB-257735
• JVPMDDZSVXOPLF-UHFFFAOYSA-N
• MFCD18432587
• SB32508
• SCHEMBL12420655
• (4-phenylmethoxyphenyl)-piperidin-4-ylmethanone
• 1263378-61-5
• (4-Phenylmethoxyphenyl)-Piperidin-4-Ylmethanone

• MDL： MFCD18432587
• Inchi： 1S/C19H21NO2/c21-19(17-10-12-20-13-11-17)16-6-8-18(9-7-16)22-14-15-4-2-1-3-5-15/h1-9,17,20H,10-14H2
• InChI Key： JVPMDDZSVXOPLF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OCC1C=CC=CC=1)C1CCNCC1

Computed Properties

• Exact Mass: 295.157228913g/mol
• Monoisotopic Mass: 295.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.3Ų

Additional information on (4-Phenylmethoxyphenyl)-Piperidin-4-Ylmethanone

Compound CAS No. 1263378-61-5: (4-Phenylmethoxyphenyl)-Piperidin-4-Ylmethanone

The compound with CAS No. 1263378-61-5, known as (4-Phenylmethoxyphenyl)-Piperidin-4-Ylmethanone, is a structurally complex organic molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of a piperidine ring and a phenylmethoxy group, which contributes to its potential biological activity and versatility in chemical synthesis.

Piperidine is a six-membered cyclic amine, commonly found in various bioactive compounds. In this molecule, the piperidine ring is substituted at the 4-position with a methanone group, which introduces additional electronic effects and enhances the compound's reactivity. The phenylmethoxy group attached to the phenyl ring further adds complexity to the structure, potentially influencing the compound's solubility, stability, and interaction with biological systems.

Recent studies have explored the synthesis of (4-Phenylmethoxyphenyl)-Piperidin-4-Ylmethanone through various methodologies, including nucleophilic substitution and condensation reactions. These studies highlight the importance of optimizing reaction conditions to achieve high yields and purity. For instance, researchers have reported successful syntheses using microwave-assisted techniques, which significantly reduce reaction times while maintaining product quality.

The biological activity of this compound has been a focal point of recent investigations. Preclinical studies suggest that (4-Phenylmethoxyphenyl)-Piperidin-4-Ylmethanone exhibits potential anti-inflammatory and antioxidant properties. These findings are supported by experiments that demonstrate its ability to inhibit key inflammatory pathways and scavenge free radicals in vitro. Such properties make it a promising candidate for further exploration in drug discovery programs targeting chronic inflammatory diseases.

In addition to its pharmacological applications, this compound has also been studied for its role in chemical synthesis as an intermediate. Its ability to undergo various functional group transformations makes it valuable in constructing more complex molecules with diverse biological activities. For example, researchers have utilized this compound as a precursor in the synthesis of bioactive agents with potential anticancer properties.

From an environmental perspective, understanding the degradation pathways of (4-Phenylmethoxyphenyl)-Piperidin-4-Ylmethanone is crucial for assessing its ecological impact. Recent research has focused on identifying microbial degradation mechanisms and evaluating the compound's persistence in different environmental matrices. These studies are essential for ensuring sustainable practices in chemical manufacturing and waste management.

In conclusion, (4-Phenylmethoxyphenyl)-Piperidin-4-Ylmethanone (CAS No. 1263378-61-5) is a multifaceted compound with significant potential in both chemical synthesis and pharmacological applications. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a valuable tool in advancing scientific research and development.